molecular formula C17H20N2O2S B256098 3-propoxy-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide

3-propoxy-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide

Cat. No. B256098
M. Wt: 316.4 g/mol
InChI Key: DGXHQIFQSVBXBI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-propoxy-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. This compound belongs to the class of benzamide derivatives and has shown promising results in the areas of drug discovery, medicinal chemistry, and pharmacology.

Scientific Research Applications

3-propoxy-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide has shown potential applications in various areas of scientific research. One of the major areas of application is drug discovery, where this compound can be used as a lead compound to develop new drugs for the treatment of various diseases. It has been reported that this compound has significant anti-inflammatory and analgesic activities, which makes it a potential candidate for the development of drugs for the treatment of inflammatory and pain-related disorders.

Mechanism of Action

The mechanism of action of 3-propoxy-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide is not fully understood. However, it has been reported that this compound inhibits the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are known to play a key role in the development of inflammation and pain. By inhibiting the activity of COX enzymes, this compound reduces the production of prostaglandins, thereby reducing inflammation and pain.
Biochemical and Physiological Effects:
3-propoxy-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide has been shown to have significant biochemical and physiological effects. It has been reported that this compound has anti-inflammatory and analgesic activities, which makes it a potential candidate for the development of drugs for the treatment of inflammatory and pain-related disorders. In addition, this compound has also been shown to have antioxidant and neuroprotective activities, which makes it a potential candidate for the treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the major advantages of 3-propoxy-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide is its potent anti-inflammatory and analgesic activities. This makes it a potential candidate for the development of drugs for the treatment of various inflammatory and pain-related disorders. However, one of the major limitations of this compound is its low solubility in aqueous solutions, which makes it difficult to administer in vivo. In addition, the toxicity and pharmacokinetic properties of this compound are not fully understood, which makes it difficult to assess its safety and efficacy in vivo.

Future Directions

There are several future directions for the research on 3-propoxy-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide. One of the major directions is to optimize the synthesis method to improve the yield of the product and reduce the cost of production. In addition, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various areas of scientific research. Furthermore, the toxicity and pharmacokinetic properties of this compound need to be fully understood to assess its safety and efficacy in vivo. Finally, more studies are needed to explore the potential applications of this compound in the treatment of various diseases, including inflammatory and pain-related disorders, neurodegenerative disorders, and cancer.

Synthesis Methods

The synthesis of 3-propoxy-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide involves the reaction between 2-aminobenzothiazole and 3-propoxybenzoyl chloride in the presence of a base such as triethylamine. The reaction proceeds through the formation of an intermediate which is then converted to the final product by the addition of a suitable reagent. The yield of the product can be improved by optimizing the reaction conditions such as temperature, time, and concentration of the reagents.

properties

Product Name

3-propoxy-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide

Molecular Formula

C17H20N2O2S

Molecular Weight

316.4 g/mol

IUPAC Name

3-propoxy-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide

InChI

InChI=1S/C17H20N2O2S/c1-2-10-21-13-7-5-6-12(11-13)16(20)19-17-18-14-8-3-4-9-15(14)22-17/h5-7,11H,2-4,8-10H2,1H3,(H,18,19,20)

InChI Key

DGXHQIFQSVBXBI-UHFFFAOYSA-N

SMILES

CCCOC1=CC=CC(=C1)C(=O)NC2=NC3=C(S2)CCCC3

Canonical SMILES

CCCOC1=CC=CC(=C1)C(=O)NC2=NC3=C(S2)CCCC3

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.